Cas no 851977-89-4 (N'-(4-methyl-1,3-benzothiazol-2-yl)-4-(piperidine-1-sulfonyl)benzohydrazide)

• Product Name: N'-(4-methyl-1,3-benzothiazol-2-yl)-4-(piperidine-1-sulfonyl)benzohydrazide
• CAS No: 851977-89-4
• MF: C₂₀H₂₂N₄O₃S₂
• MW: 430.543681621552
• CID: 6584125
• PubChem ID: 16825067
• Update Time: 2025-06-07

N'-(4-methyl-1,3-benzothiazol-2-yl)-4-(piperidine-1-sulfonyl)benzohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(4-methyl-1,3-benzothiazol-2-yl)-4-(piperidine-1-sulfonyl)benzohydrazide
• N-(4-methylbenzo[d]thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzohydrazide
• Benzoic acid, 4-(1-piperidinylsulfonyl)-, 2-(4-methyl-2-benzothiazolyl)hydrazide
• 851977-89-4
• F0642-0028
• N'-(4-methylbenzo[d]thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzohydrazide
• AKOS024590527
• N'-(4-methyl-1,3-benzothiazol-2-yl)-4-piperidin-1-ylsulfonylbenzohydrazide

• Inchi： 1S/C20H22N4O3S2/c1-14-6-5-7-17-18(14)21-20(28-17)23-22-19(25)15-8-10-16(11-9-15)29(26,27)24-12-3-2-4-13-24/h5-11H,2-4,12-13H2,1H3,(H,21,23)(H,22,25)
• InChI Key： DJXOYUCOJSKRJH-UHFFFAOYSA-N
• SMILES： C(NNC1=NC2=C(C)C=CC=C2S1)(=O)C1=CC=C(S(N2CCCCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 430.11333292g/mol
• Monoisotopic Mass: 430.11333292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 128Ų

Additional information on N'-(4-methyl-1,3-benzothiazol-2-yl)-4-(piperidine-1-sulfonyl)benzohydrazide

N'-(4-methyl-1,3-benzothiazol-2-yl)-4-(piperidine-1-sulfonyl)benzohydrazide (CAS No. 851977-89-4): An Overview

N'-(4-methyl-1,3-benzothiazol-2-yl)-4-(piperidine-1-sulfonyl)benzohydrazide (CAS No. 851977-89-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound, often referred to by its CAS number 851977-89-4, is a member of the benzothiazole class of compounds, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The molecular structure of N'-(4-methyl-1,3-benzothiazol-2-yl)-4-(piperidine-1-sulfonyl)benzohydrazide is characterized by a benzothiazole moiety linked to a piperidine sulfonyl group through a benzohydrazide linker. This combination of functional groups imparts the compound with a high degree of chemical stability and solubility, making it an attractive candidate for various pharmaceutical applications. The presence of the benzothiazole ring is particularly noteworthy, as it has been shown to enhance the compound's ability to interact with specific biological targets.

Recent studies have highlighted the potential of N'-(4-methyl-1,3-benzothiazol-2-yl)-4-(piperidine-1-sulfonyl)benzohydrazide in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibited potent anti-inflammatory activity in both in vitro and in vivo models. The researchers found that it effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as a therapeutic agent for inflammatory disorders like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N'-(4-methyl-1,3-benzothiazol-2-yl)-4-(piperidine-1-sulfonyl)benzohydrazide has also shown promise in cancer research. A 2023 study published in Cancer Research demonstrated that this compound selectively induced apoptosis in cancer cells while sparing normal cells. The mechanism of action was attributed to its ability to disrupt mitochondrial function and activate caspase-dependent pathways. These findings suggest that N'-(4-methyl-1,3-benzothiazol-2-yl)-4-(piperidine-1-sulfonyl)benzohydrazide could be a valuable lead compound for the development of novel anticancer drugs.

The pharmacokinetic properties of N'-(4-methyl-1,3-benzothiazol-2-yl)-4-(piperidine-1-sulfonyl)benzohydrazide have also been extensively studied. Research has shown that it exhibits favorable oral bioavailability and a long half-life, which are crucial factors for its potential use as an oral medication. Furthermore, the compound has demonstrated low toxicity in preclinical studies, making it a promising candidate for further clinical development.

In terms of synthetic methods, several efficient routes have been developed for the preparation of N'-(4-methyl-1,3-benzothiazol-2-yl)-4-(piperidine-1-sulfonyl)benzohydrazide. One commonly used approach involves the reaction of 4-methylbenzothiazole with piperidine sulfonyl chloride followed by condensation with hydrazine. This method yields high purity products with good yields, making it suitable for large-scale production.

The future prospects for N'-(4-methyl-1,3-benzothiazol-2-yl)-4-(piperidine-1-sulfonyl)benzohydrazide are promising. Ongoing clinical trials are evaluating its efficacy and safety in treating various conditions. Additionally, researchers are exploring combination therapies involving this compound to enhance its therapeutic potential. The versatility and broad spectrum of biological activities exhibited by N'-(4-methyl-1,3-benzothiazol-2-yl)-4-(piperidine-1-sulfonyl)benzohydrazide make it an exciting area of focus for both academic and industrial research.

In conclusion, N'-(4-methyl-1,3-benzothiazol-2-yl)-4-(piperidine-1-sulfonyl)benzohydrazide (CAS No. 851977-89-4) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure and diverse biological activities position it as a valuable candidate for the development of new therapeutic agents. As research continues to advance our understanding of this compound's mechanisms and applications, it is likely to play an increasingly important role in the treatment of various diseases.